Cas no 120277-70-5 (3-(bromomethyl)quinoline)
3-(Bromomethyl)quinoline is a versatile brominated quinoline derivative commonly employed as an intermediate in organic synthesis and pharmaceutical research. Its reactive bromomethyl group facilitates efficient functionalization, making it valuable for constructing complex heterocyclic frameworks. The compound exhibits good stability under standard handling conditions, ensuring reliable performance in nucleophilic substitution and cross-coupling reactions. Its quinoline backbone offers inherent electronic properties, enhancing utility in materials science and medicinal chemistry applications. Careful purification ensures high purity, minimizing side reactions in sensitive transformations. Suitable for controlled alkylation or as a precursor for catalysts and ligands, 3-(bromomethyl)quinoline is a practical choice for researchers requiring precise molecular modifications.
3-(bromomethyl)quinoline structure
Product Name:3-(bromomethyl)quinoline
CAS No:120277-70-5
MF:C10H8BrN
MW:222.081221580505
MDL:MFCD11109968
CID:105177
PubChem ID:23510331
Update Time:2025-06-25
3-(bromomethyl)quinoline Chemical and Physical Properties
Names and Identifiers
-
- Quinoline,3-(bromomethyl)-
- 3-(bromomethyl)Quinoline
- 3-(bromomethyl)-quinoline
- 3-BROMO METHYL QUINOLINE
- D88103
- DTXSID30634635
- XWWZTYWUMVMFNF-UHFFFAOYSA-N
- SCHEMBL844164
- EN300-205253
- SB71823
- 3-BROMOMETHYLQUINOLINE
- Quinoline, 3-(bromomethyl)-
- AKOS025149594
- 120277-70-5
- quinolin-3-ylmethylbromide
- 3-(bromomethyl)quinoline
-
- MDL: MFCD11109968
- Inchi: 1S/C10H8BrN/c11-6-8-5-9-3-1-2-4-10(9)12-7-8/h1-5,7H,6H2
- InChI Key: XWWZTYWUMVMFNF-UHFFFAOYSA-N
- SMILES: BrCC1=CN=C2C=CC=CC2=C1
Computed Properties
- Exact Mass: 220.98404
- Monoisotopic Mass: 220.98401g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89
3-(bromomethyl)quinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM229851-1g |
3-(Bromomethyl)quinoline |
120277-70-5 | 97% | 1g |
$424 | 2022-09-04 | |
| TRC | B846998-100mg |
3-(Bromomethyl)quinoline |
120277-70-5 | 100mg |
$ 230.00 | 2022-06-06 | ||
| TRC | B846998-10mg |
3-(Bromomethyl)quinoline |
120277-70-5 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B846998-50mg |
3-(Bromomethyl)quinoline |
120277-70-5 | 50mg |
$ 135.00 | 2022-06-06 | ||
| Enamine | EN300-205253-0.05g |
3-(bromomethyl)quinoline |
120277-70-5 | 0.05g |
$660.0 | 2023-09-16 | ||
| Enamine | EN300-205253-0.1g |
3-(bromomethyl)quinoline |
120277-70-5 | 0.1g |
$691.0 | 2023-09-16 | ||
| Enamine | EN300-205253-0.25g |
3-(bromomethyl)quinoline |
120277-70-5 | 0.25g |
$723.0 | 2023-09-16 | ||
| Enamine | EN300-205253-0.5g |
3-(bromomethyl)quinoline |
120277-70-5 | 0.5g |
$754.0 | 2023-09-16 | ||
| Enamine | EN300-205253-1.0g |
3-(bromomethyl)quinoline |
120277-70-5 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-205253-2.5g |
3-(bromomethyl)quinoline |
120277-70-5 | 2.5g |
$1539.0 | 2023-09-16 |
3-(bromomethyl)quinoline Related Literature
-
Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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- 188874-61-5(7-Bromomethylquinoline Hydrobromide)
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